Cas no 92302-55-1 (Benzeneacetonitrile,3,4-dimethoxy-a-[3-[[2-(3-methoxyphenyl)ethyl]methylamino]propyl]-a-(1-methylethyl)-)
92302-55-1 structure
Product Name:Benzeneacetonitrile,3,4-dimethoxy-a-[3-[[2-(3-methoxyphenyl)ethyl]methylamino]propyl]-a-(1-methylethyl)-
CAS No:92302-55-1
MF:C26H36N2O3
MW:424.575647354126
CID:807930
PubChem ID:65832
Update Time:2025-04-19
Benzeneacetonitrile,3,4-dimethoxy-a-[3-[[2-(3-methoxyphenyl)ethyl]methylamino]propyl]-a-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetonitrile,3,4-dimethoxy-a-[3-[[2-(3-methoxyphenyl)ethyl]methylamino]propyl]-a-(1-methylethyl)-
- 2-(3,4-dimethoxyphenyl)-5-[2-(3-methoxyphenyl)ethyl-methylamino]-2-propan-2-ylpentanenitrile
- Benzeneacetonitrile,3,4-dimethoxy-a-[3-[[2-(3-methoxyphenyl)ethyl]methylamino]propyl]-a-(1-met...
- D888,(-)
- Q5266508
- D 888
- CAS_107928
- Devapamilo [Spanish]
- 2-(3,4-dimethoxyphenyl)-5-{[2-(3-methoxyphenyl)ethyl](methyl)amino}-2-(propan-2-yl)pentanenitrile
- Devapamilo
- Desmethoxyverapamil
- BENZENEACETONITRILE, 3,4-DIMETHOXY-.ALPHA.-(3-((2-(3-METHOXYPHENYL)ETHYL)METHYLAMINO)PROPYL)-.ALPHA.-(1-METHYLETHYL)-
- DTXSID60869094
- BCP07452
- CHEMBL2074792
- 2-(3,4-Dimethoxyphenyl)-2-isopropyl-5-((m-methoxyphenethyl)methylamino)valeronitrile
- FT-0650665
- Devapamilum
- 92302-55-1
- M6142PTV7J
- AKOS015891387
- UNII-M6142PTV7J
- SCHEMBL93671
- CAS_65832
- 5-(N-(3-methoxyphenethyl)-N-methylamino)-2-isopropyl-2-(3,4-dimethoxyphenyl)pentanenitrile
- Devapamil [INN]
- DEVAPAMIL, (+/-)-
- CHEBI:34673
- 2-(3,4-dimethoxyphenyl)-2-isopropyl-5-{[2-(3-methoxyphenyl)ethyl](methyl)amino}pentanenitrile
- NSC_107928
- D888,(+)
- Devapamil
- NSC_65832
- NS00126036
- BDBM82057
- (+/-)-Devapamil
- D 888; Desmethoxyverapamil; Devapamil
- Devapamilum [Latin]
- ()-Devapamil
- 2-(3,4-dimethoxyphenyl)-2-isopropyl-5-((3-methoxyphenethyl)(methyl)amino)pentanenitrile
-
- Inchi: 1S/C26H36N2O3/c1-20(2)26(19-27,22-11-12-24(30-5)25(18-22)31-6)14-8-15-28(3)16-13-21-9-7-10-23(17-21)29-4/h7,9-12,17-18,20H,8,13-16H2,1-6H3
- InChI Key: VMVKIDPOEOLUFS-UHFFFAOYSA-N
- SMILES: O(C)C1=C(C=CC(=C1)C(C#N)(CCCN(C)CCC1C=CC=C(C=1)OC)C(C)C)OC
Computed Properties
- Exact Mass: 424.272593
- Monoisotopic Mass: 424.272593
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 31
- Rotatable Bond Count: 12
- Complexity: 560
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54.7
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
Experimental Properties
- Density: 1.047
- Boiling Point: 567°Cat760mmHg
- Flash Point: 296.7°C
- Refractive Index: 1.529
Benzeneacetonitrile,3,4-dimethoxy-a-[3-[[2-(3-methoxyphenyl)ethyl]methylamino]propyl]-a-(1-methylethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AH94584-1mg |
Devapamil |
92302-55-1 | 100% | 1mg |
$95.00 | 2024-07-18 | |
| A2B Chem LLC | AH94584-5mg |
Devapamil |
92302-55-1 | 100% | 5mg |
$170.00 | 2024-07-18 | |
| A2B Chem LLC | AH94584-10mg |
Devapamil |
92302-55-1 | 100% | 10mg |
$230.00 | 2024-07-18 | |
| A2B Chem LLC | AH94584-25mg |
Devapamil |
92302-55-1 | 100% | 25mg |
$415.00 | 2024-07-18 | |
| A2B Chem LLC | AH94584-50mg |
Devapamil |
92302-55-1 | 100% | 50mg |
$545.00 | 2024-07-18 | |
| A2B Chem LLC | AH94584-100mg |
Devapamil |
92302-55-1 | 100% | 100mg |
$761.00 | 2024-07-18 | |
| A2B Chem LLC | AH94584-500mg |
Devapamil |
92302-55-1 | 100% | 500mg |
$1483.00 | 2024-07-18 |
Benzeneacetonitrile,3,4-dimethoxy-a-[3-[[2-(3-methoxyphenyl)ethyl]methylamino]propyl]-a-(1-methylethyl)- Related Literature
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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